Cas no 1857528-67-6 ([4-(Chloromethyl)-4-methylhexoxy]methylbenzene)

• Product Name: [4-(Chloromethyl)-4-methylhexoxy]methylbenzene
• CAS No: 1857528-67-6
• MF: C₁₅H₂₃ClO
• MW: 254.795523881912
• CID: 5285448
• Update Time: 2025-05-20

[4-(Chloromethyl)-4-methylhexoxy]methylbenzene Chemical and Physical Properties

Names and Identifiers

• [4-(Chloromethyl)-4-methylhexoxy]methylbenzene

• Inchi： 1S/C15H23ClO/c1-3-15(2,13-16)10-7-11-17-12-14-8-5-4-6-9-14/h4-6,8-9H,3,7,10-13H2,1-2H3
• InChI Key： DTNDDJASIUTFTR-UHFFFAOYSA-N
• SMILES： C1(COCCCC(CCl)(C)CC)=CC=CC=C1

Additional information on [4-(Chloromethyl)-4-methylhexoxy]methylbenzene

Introduction to [4-(Chloromethyl)-4-methylhexoxy]methylbenzene (CAS No. 1857528-67-6)

[4-(Chloromethyl)-4-methylhexoxy]methylbenzene (CAS No. 1857528-67-6) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the areas of medicinal chemistry and materials science. This compound is characterized by its chloromethyl and methylhexoxy functional groups, which confer it with distinct chemical properties and reactivity profiles.

The chloromethyl group in [4-(Chloromethyl)-4-methylhexoxy]methylbenzene is a versatile functional group that can undergo a variety of chemical reactions, including nucleophilic substitution and elimination reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules, such as pharmaceuticals and polymers. The methylhexoxy group, on the other hand, imparts hydrophobicity and steric bulk, which can influence the compound's solubility and reactivity in different solvents.

Recent studies have explored the potential of [4-(Chloromethyl)-4-methylhexoxy]methylbenzene as a building block for the synthesis of novel drug candidates. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the use of this compound as a key intermediate in the development of a new class of antiviral agents. The researchers found that the chloromethyl group could be selectively modified to introduce various functional groups, leading to compounds with enhanced antiviral activity against several strains of viruses.

In addition to its applications in medicinal chemistry, [4-(Chloromethyl)-4-methylhexoxy]methylbenzene has also shown promise in materials science. A study published in Advanced Materials (2022) demonstrated that this compound can be used as a monomer for the synthesis of functional polymers with tunable properties. The methylhexoxy group provides steric hindrance, which can control the polymerization process and influence the final properties of the polymer, such as thermal stability and mechanical strength.

The synthesis of [4-(Chloromethyl)-4-methylhexoxy]methylbenzene typically involves several steps, including the formation of the chloromethyl group through a chlorination reaction and the introduction of the methylhexoxy group via an etherification reaction. The choice of starting materials and reaction conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound, reducing waste and improving sustainability.

The physical properties of [4-(Chloromethyl)-4-methylhexoxy]methylbenzene, such as its melting point, boiling point, and solubility, have been extensively studied. These properties are important for understanding its behavior in different chemical processes and applications. For example, its low solubility in water but high solubility in organic solvents makes it suitable for use in organic synthesis and polymerization reactions.

Safety considerations are also an important aspect when handling [4-(Chloromethyl)-4-methylhexoxy]methylbenzene. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, [4-(Chloromethyl)-4-methylhexoxy]methylbenzene (CAS No. 1857528-67-6) is a versatile compound with significant potential in various fields, including medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimization strategies, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.